3-HYDROXY QUINIDINE
3-HYDROXY QUINIDINE
Brand Name:
Vulcanchem
CAS No.:
129702-12-1
VCID:
VC0154576
InChI:
InChI=1S/C20H24N2O3/c1-3-20(24)12-22-9-7-13(20)10-18(22)19(23)15-6-8-21-17-5-4-14(25-2)11-16(15)17/h3-6,8,11,13,18-19,23-24H,1,7,9-10,12H2,2H3/t13-,18+,19-,20+/m0/s1
SMILES:
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4(C=C)O)O
Molecular Formula:
C20H24N2O3
Molecular Weight:
340.4 g/mol
3-HYDROXY QUINIDINE
CAS No.: 129702-12-1
Main Products
VCID: VC0154576
Molecular Formula: C20H24N2O3
Molecular Weight: 340.4 g/mol
| CAS No. | 129702-12-1 |
|---|---|
| Product Name | 3-HYDROXY QUINIDINE |
| Molecular Formula | C20H24N2O3 |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | (3S,4S,6R)-3-ethenyl-6-[(S)-hydroxy-(6-methoxyquinolin-4-yl)methyl]-1-azabicyclo[2.2.2]octan-3-ol |
| Standard InChI | InChI=1S/C20H24N2O3/c1-3-20(24)12-22-9-7-13(20)10-18(22)19(23)15-6-8-21-17-5-4-14(25-2)11-16(15)17/h3-6,8,11,13,18-19,23-24H,1,7,9-10,12H2,2H3/t13-,18+,19-,20+/m0/s1 |
| Standard InChIKey | BSRUJCFCZKMFMB-LGWHJFRWSA-N |
| Isomeric SMILES | COC1=CC2=C(C=CN=C2C=C1)[C@@H]([C@H]3C[C@@H]4CCN3C[C@@]4(C=C)O)O |
| SMILES | COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4(C=C)O)O |
| Canonical SMILES | COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4(C=C)O)O |
| Synonyms | 3-hydroxyquinidine 3-hydroxyquinidine, (3alpha,9S)-isomer 3-hydroxyquinidine, (8alpha,9R)-isomer 3-hydroxyquinine |
| PubChem Compound | 13217486 |
| Last Modified | Nov 11 2021 |
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